Cas no 1909305-47-0 (3-(tert-butoxy)-2-(1H-pyrazol-1-yl)cyclobutan-1-amine)

• Product Name: 3-(tert-butoxy)-2-(1H-pyrazol-1-yl)cyclobutan-1-amine
• CAS No: 1909305-47-0
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• MDL: MFCD29054857
• CID: 4628409
• PubChem ID: 121552486
• Update Time: 2025-06-13

3-(tert-butoxy)-2-(1H-pyrazol-1-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butoxy)-2-(1H-pyrazol-1-yl)cyclobutan-1-amine
• 3-[(2-methylpropan-2-yl)oxy]-2-pyrazol-1-ylcyclobutan-1-amine

• MDL： MFCD29054857
• Inchi： 1S/C11H19N3O/c1-11(2,3)15-9-7-8(12)10(9)14-6-4-5-13-14/h4-6,8-10H,7,12H2,1-3H3
• InChI Key： OPUNPWADWNJUEF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CC(C1N1C=CC=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 0.4
• Topological Polar Surface Area: 53.1

Additional information on 3-(tert-butoxy)-2-(1H-pyrazol-1-yl)cyclobutan-1-amine

Recent Advances in the Study of 3-(tert-butoxy)-2-(1H-pyrazol-1-yl)cyclobutan-1-amine (CAS: 1909305-47-0)

The compound 3-(tert-butoxy)-2-(1H-pyrazol-1-yl)cyclobutan-1-amine (CAS: 1909305-47-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and functionalized pyrazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of interest is the compound's role as a potential modulator of protein-protein interactions (PPIs). PPIs are critical in numerous biological processes, and their dysregulation is often implicated in diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that 3-(tert-butoxy)-2-(1H-pyrazol-1-yl)cyclobutan-1-amine exhibits selective binding affinity to specific protein targets, suggesting its utility as a scaffold for developing novel PPI inhibitors.

In addition to its PPI-modulating properties, recent research has explored the compound's pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry reported that the tert-butoxy group enhances the metabolic stability of the molecule, while the pyrazole moiety contributes to its solubility and bioavailability. These findings are crucial for the further development of this compound as a drug candidate, as they address common challenges associated with small-molecule therapeutics.

Another notable advancement is the application of computational modeling and structure-activity relationship (SAR) studies to optimize the compound's efficacy. Researchers have employed molecular docking and dynamics simulations to predict binding modes and identify key interactions with target proteins. These in silico approaches have guided the synthesis of derivatives with improved potency and selectivity, paving the way for preclinical evaluation.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as off-target effects and toxicity profiles need to be thoroughly investigated. Ongoing studies are focusing on in vivo models to assess the compound's safety and efficacy, with preliminary results expected in the near future.

In conclusion, 3-(tert-butoxy)-2-(1H-pyrazol-1-yl)cyclobutan-1-amine (CAS: 1909305-47-0) represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable candidate for further research and development. Continued efforts in synthesis optimization, biological evaluation, and computational modeling will be essential to unlock its full therapeutic potential.